Cas no 72693-04-0 (Pyridine, 3-methyl-2-(1-methylethyl)-)

• Product name: Pyridine, 3-methyl-2-(1-methylethyl)-
• CAS No: 72693-04-0
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 543550
• PubChem ID: 12791786

Pyridine, 3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-methyl-2-(1-methylethyl)-
• 3-methyl-2-propan-2-ylpyridine
• DTXSID40509981
• SCHEMBL827728
• 72693-04-0
• 3-Methyl-2-(propan-2-yl)pyridine
• 2-isopropyl-3-methylpyridine

• Inchi： InChI=1S/C9H13N/c1-7(2)9-8(3)5-4-6-10-9/h4-7H,1-3H3
• InChI Key： HJKBDBLPTFAXDY-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=C1)C(C)C

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines